2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid

• IUPAC Name: 2-[(5-methylsulfanylfuran-2-carbonyl)amino]propanoic acid
• InChI: InChI=1S/C9H11NO4S/c1-5(9(12)13)10-8(11)6-3-4-7(14-6)15-2/h3-5H,1-2H3,(H,10,11)(H,12,13)
• InChI Key: ZMJPDNHLBGAQAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC(=O)C1=CC=C(O1)SC
• Molecular Formula: C9H11NO4S
• Molecular Weight: 229.26 g/mol

Description

2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid is a synthetic organic compound characterized by the presence of a furan ring substituted with a methylsulfanyl group and a carbonyl group, which is further linked to an amino acid moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid typically involves the following steps:

Formation of the Furan Ring: The furan ring is synthesized through the cyclization of appropriate precursors under acidic or basic conditions.

Introduction of the Methylsulfanyl Group: The methylsulfanyl group is introduced via nucleophilic substitution reactions using methylthiol or its derivatives.

Carbonylation: The carbonyl group is introduced through oxidation reactions using reagents such as potassium permanganate or chromium trioxide.

Coupling with Amino Acid: The final step involves coupling the furan derivative with an amino acid, typically using peptide coupling reagents like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole).

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental sustainability. Techniques such as continuous flow synthesis and the use of green chemistry principles may be employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions

2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group can be reduced to an alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The furan ring can undergo electrophilic substitution reactions, where electrophiles replace hydrogen atoms on the ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Electrophiles such as halogens, nitrating agents.

Major Products

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohol derivatives.

Substitution: Halogenated or nitrated furan derivatives.

Scientific Research Applications

2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: Studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Investigated for its potential therapeutic effects, such as anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid involves its interaction with specific molecular targets and pathways. The compound may exert its effects by:

Binding to Enzymes: Inhibiting or activating enzymes involved in metabolic pathways.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling.

Altering Gene Expression: Affecting the expression of genes related to inflammation, cell proliferation, and apoptosis.

Comparison with Similar Compounds

2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid can be compared with similar compounds such as:

2-[(5-Methylsulfanylfuran-2-carbonyl)amino]butanoic acid: Similar structure but with a butanoic acid moiety instead of propanoic acid.

2-[(5-Methylsulfanylfuran-2-carbonyl)amino]pentanoic acid: Similar structure but with a pentanoic acid moiety.

2-[(5-Methylsulfanylfuran-2-carbonyl)amino]hexanoic acid: Similar structure but with a hexanoic acid moiety.

The uniqueness of 2-[(5-Methylsulfanylfuran-2-carbonyl)amino]propanoic acid lies in its specific combination of functional groups, which may confer distinct chemical reactivity and biological activity compared to its analogs.